1-{[4-(2,4-dimethoxybenzamido)phenyl]methyl}-N-(3-methylphenyl)-1H-imidazole-4-carboxamide

• IUPAC Name: 1-[[4-[(2,4-dimethoxybenzoyl)amino]phenyl]methyl]-N-(3-methylphenyl)imidazole-4-carboxamide
• InChI: InChI=1S/C27H26N4O4/c1-18-5-4-6-21(13-18)30-27(33)24-16-31(17-28-24)15-19-7-9-20(10-8-19)29-26(32)23-12-11-22(34-2)14-25(23)35-3/h4-14,16-17H,15H2,1-3H3,(H,29,32)(H,30,33)
• InChI Key: XZNKVACJDNBODN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2=CN(C=N2)CC3=CC=C(C=C3)NC(=O)C4=C(C=C(C=C4)OC)OC
• Molecular Formula: C27H26N4O4
• Molecular Weight: 470.5 g/mol

Description

1-{[4-(2,4-dimethoxybenzamido)phenyl]methyl}-N-(3-methylphenyl)-1H-imidazole-4-carboxamide is a useful research compound. Its molecular formula is C27H26N4O4 and its molecular weight is 470.5 g/mol. The purity is usually 95%.
The exact mass of the compound 1-{[4-(2,4-dimethoxybenzamido)phenyl]methyl}-N-(3-methylphenyl)-1H-imidazole-4-carboxamide is 470.19540532 g/mol and the complexity rating of the compound is 699. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antimicrobial Agents

1-{[4-(2,4-dimethoxybenzamido)phenyl]methyl}-N-(3-methylphenyl)-1H-imidazole-4-carboxamide: has shown potential as an antimicrobial agent. . This compound can be synthesized and tested against various microbial strains to evaluate its efficacy in inhibiting or killing pathogens, making it a promising candidate for developing new antimicrobial drugs.

Anticancer Research

Imidazole derivatives, including the compound , have been investigated for their anticancer properties. . Research can focus on the compound’s ability to target specific cancer cell lines, its mechanism of action, and its potential to be developed into a chemotherapeutic agent.

Anti-inflammatory Agents

The anti-inflammatory potential of imidazole derivatives is another significant area of research. . The compound can be studied for its effectiveness in treating inflammatory diseases such as arthritis, inflammatory bowel disease, and other chronic inflammatory conditions.

Antioxidant Properties

. This compound can be evaluated for its ability to protect cells from oxidative damage, which is implicated in various diseases, including neurodegenerative disorders, cardiovascular diseases, and aging.

Enzyme Inhibition

Research into enzyme inhibition is crucial for developing drugs that can modulate enzyme activity. . The compound can be tested for its inhibitory effects on specific enzymes, which could lead to the development of new therapeutic agents for diseases where enzyme dysregulation is a factor.

Antiparasitic Agents

. This compound can be investigated for its efficacy against parasitic infections, potentially leading to new treatments for diseases like malaria, leishmaniasis, and trypanosomiasis.

These applications highlight the versatility and potential of 1-{[4-(2,4-dimethoxybenzamido)phenyl]methyl}-N-(3-methylphenyl)-1H-imidazole-4-carboxamide in various fields of scientific research. Each application can be further explored through detailed experimental studies to fully understand the compound’s capabilities and therapeutic potential.

If you have any specific questions or need further details on any of these applications, feel free to ask!

Synthesis and therapeutic potential of imidazole containing compounds